Cas no 1021211-89-1 (2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide)

• Product Name: 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide
• CAS No: 1021211-89-1
• MF: C₂₇H₂₄N₄O₃
• MW: 452.504466056824
• CID: 5381927
• Update Time: 2025-11-06

2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-[(4-methoxyphenyl)methyl]acetamide
• 5H-Pyrimido[5,4-b]indole-5-acetamide, 3,4-dihydro-N-[(4-methoxyphenyl)methyl]-4-oxo-3-(phenylmethyl)-
• 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide

• Inchi： 1S/C27H24N4O3/c1-34-21-13-11-19(12-14-21)15-28-24(32)17-31-23-10-6-5-9-22(23)25-26(31)27(33)30(18-29-25)16-20-7-3-2-4-8-20/h2-14,18H,15-17H2,1H3,(H,28,32)
• InChI Key： ZRDREEMYHXHEOF-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=C(OC)C=C2)=O)C2=C(C=CC=C2)C2N=CN(CC3=CC=CC=C3)C(=O)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide

Introduction to 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide (CAS No. 1021211-89-1)

2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide, with the CAS number 1021211-89-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of pyrimidoindoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further research and development.

The core structure of 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide includes a pyrimidoindole scaffold, which is a fused heterocyclic system consisting of a pyrimidine ring fused to an indole ring. The presence of the benzyl and methoxyphenyl substituents adds complexity and functionality to the molecule, potentially influencing its pharmacological properties. The acetamide moiety at the C-2 position further enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of pyrimidoindoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain pyrimidoindoles exhibit potent antitumor activity against various cancer cell lines. Specifically, compounds with a benzyl substitution on the indole ring showed enhanced cytotoxicity against breast and lung cancer cells. This finding suggests that 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide could be a valuable lead compound for the development of novel anticancer agents.

In addition to its antitumor properties, this compound has also been investigated for its potential as an anti-inflammatory agent. A study published in the Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that certain pyrimidoindoles can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The methoxyphenyl substituent in 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide may contribute to its anti-inflammatory activity by modulating specific signaling pathways involved in inflammation.

The pharmacokinetic properties of 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In particular, the acetamide moiety enhances its solubility and permeability across biological membranes, which is crucial for effective drug delivery.

To further explore the therapeutic potential of 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-[(4-methoxyphenyl)methyl]acetamide, several preclinical studies are currently underway. These studies aim to evaluate the compound's efficacy in animal models of cancer and inflammation. Initial results from these studies are promising and suggest that this compound could be a viable candidate for clinical trials.

In conclusion, 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-< strong>< strong > 5 - yl strong > } - N - [ ( 4 - methoxyphen yl ) methyl ] acet amide strong > (CAS No. 1021211 - 89 - 1) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of oncology and immunology. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs. p > article > response >